Cas no 686262-54-4 (6-Benzothiazolecarboximidamide(9CI))

6-Benzothiazolecarboximidamide(9CI) structure
686262-54-4 structure
Product Name:6-Benzothiazolecarboximidamide(9CI)
CAS No:686262-54-4
MF:C8H7N3S
MW:177.226279497147
CID:1021838
PubChem ID:45076977
Update Time:2025-04-20

6-Benzothiazolecarboximidamide(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolecarboximidamide(9CI)
    • 1,3-benzothiazole-6-carboximidamide
    • 686262-54-4
    • SCHEMBL5591590
    • DTXSID10663226
    • 6-Benzothiazolecarboximidamide
    • DB-263794
    • Inchi: 1S/C8H7N3S/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-4H,(H3,9,10)
    • InChI Key: BOSXAYSQMHFIQB-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=CC(C(=N)N)=CC1=2

Computed Properties

  • Exact Mass: 177.03606841g/mol
  • Monoisotopic Mass: 177.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91Ų
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